Cas no 129833-28-9 (2-Amino-4-fluoro-3-methylbenzoic acid)

• Product Name: 2-Amino-4-fluoro-3-methylbenzoic acid
• CAS No: 129833-28-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD01318256
• CID: 2769791
• PubChem ID: 14885547
• Update Time: 2025-10-28

2-Amino-4-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-fluoro-3-methylbenzoic acid
• BUTTPARK 80\07-61
• Benzoic acid, 2-amino-4-fluoro-3-methyl-
• WJQGMSCRWIKPGN-UHFFFAOYSA-N
• DTXSID20564997
• CS-0132959
• TD1013
• DB-134524
• SCHEMBL2914575
• SY148854
• MFCD01318256
• BUTTPARK 80 7-61
• 129833-28-9
• 2-amino-4-fluoro-3-methylbenzoic acid, AldrichCPR
• Z838919140
• EN300-130890
• AKOS010900656
• DS-19732
• 2-amino-4-fluoro-3-methylbenzoicacid
• DTXCID30515773
• EFA83328
• 865-160-3
• 2-Amino-4-fluoro-3-methylbenzoic acid

• MDL： MFCD01318256
• Inchi： 1S/C8H8FNO2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： WJQGMSCRWIKPGN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C(=C1C)N

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

2-Amino-4-fluoro-3-methylbenzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-4-fluoro-3-methylbenzoic acid

Comprehensive Overview of 2-Amino-4-fluoro-3-methylbenzoic acid (CAS No. 129833-28-9): Properties, Applications, and Research Insights

2-Amino-4-fluoro-3-methylbenzoic acid (CAS No. 129833-28-9) is a fluorinated aromatic compound with a molecular formula of C₈H₈FNO₂. This specialty chemical is widely recognized for its unique structural features, combining an amino group, a fluorine substituent, and a carboxylic acid functionality. Its molecular weight of 169.15 g/mol and precise chemical structure make it a valuable intermediate in pharmaceutical synthesis and material science.

In recent years, the demand for fluorinated organic compounds like 2-Amino-4-fluoro-3-methylbenzoic acid has surged due to their role in developing bioactive molecules. Researchers frequently search for "fluoro-substituted benzoic acid derivatives" or "CAS 129833-28-9 applications" to explore its potential in drug discovery, particularly for targeted therapies and enzyme inhibitors. The compound's electron-withdrawing fluorine atom enhances its reactivity, making it a key building block for heterocyclic synthesis.

The synthetic routes for 2-Amino-4-fluoro-3-methylbenzoic acid often involve multistep organic reactions, including halogenation, nitration, and reduction processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its purity, which typically exceeds 98% for research-grade samples. Laboratories prioritize "high-purity CAS 129833-28-9" to ensure reproducibility in medicinal chemistry experiments.

Beyond pharmaceuticals, this compound is investigated for its utility in agrochemical formulations and advanced materials. Its thermal stability and solubility profile (moderate in polar solvents like DMSO and methanol) make it adaptable for coating technologies and polymeric additives. Environmental scientists also study its degradation pathways to align with green chemistry principles.

Emerging trends highlight the integration of 2-Amino-4-fluoro-3-methylbenzoic acid in AI-driven molecular design. Computational chemists leverage its structural motifs to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) for new drug candidates. Searches for "benzoic acid derivatives in machine learning" reflect this interdisciplinary focus.

Regulatory compliance for 129833-28-9 adheres to global standards like REACH and FDA guidelines. Suppliers emphasize "GMP-certified synthesis" to meet the stringent requirements of clinical trials. Storage recommendations typically include cool, dry conditions in amber glass containers to prevent photodegradation.

In summary, 2-Amino-4-fluoro-3-methylbenzoic acid (CAS No. 129833-28-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility continues to inspire advancements across life sciences and industrial applications, solidifying its status as a high-value chemical entity.